5,8-Dimethyl-2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxin-2-ol

• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 5,8-dimethyl-3-propan-2-yl-2H-1,4-benzodioxin-3-ol
• InChI: InChI=1S/C13H18O3/c1-8(2)13(14)7-15-11-9(3)5-6-10(4)12(11)16-13/h5-6,8,14H,7H2,1-4H3
• InChI Key: UZKUKWISXGTDEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)OC(CO2)(C(C)C)O

Description

5,8-Dimethyl-2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxin-2-ol is an organic compound with a complex structure that includes a benzodioxin ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,8-Dimethyl-2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxin-2-ol typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of appropriate phenolic precursors with suitable alkylating agents under controlled conditions. The reaction conditions often include the use of catalysts and solvents to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

5,8-Dimethyl-2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxin-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into more saturated derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens or alkylating agents can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce more saturated compounds.

Scientific Research Applications

5,8-Dimethyl-2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxin-2-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 5,8-Dimethyl-2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxin-2-ol exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

5,8-Dimethyl-1,4-benzodioxin-2-ol: A similar compound with slight structural differences.

2-(propan-2-yl)-1,4-benzodioxin-2-ol: Another related compound with variations in the substituent groups.

Uniqueness

5,8-Dimethyl-2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxin-2-ol is unique due to its specific structural features, which confer distinct chemical and biological properties. These properties make it a valuable compound for various research and industrial applications.